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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of strychnine sulfate as a powerful

pharmacological tool for the dissection of neuronal circuits. By selectively antagonizing

inhibitory glycinergic transmission, strychnine facilitates the functional mapping of excitatory

and disinhibitory pathways, revealing the intricate architecture of the nervous system. This

document provides a comprehensive overview of its mechanism of action, detailed

experimental protocols, and quantitative data to inform the design and execution of robust

circuit mapping studies.

Core Principles: The Role of Strychnine in
Disinhibition
Strychnine is a potent and selective competitive antagonist of the glycine receptor (GlyR), a

ligand-gated chloride ion channel.[1][2] In the central nervous system, particularly the spinal

cord, brainstem, and retina, glycine acts as a primary inhibitory neurotransmitter.[1] Upon

binding to postsynaptic GlyRs, glycine mediates the influx of chloride ions, leading to

hyperpolarization of the neuronal membrane and a decreased likelihood of action potential

firing.

By binding to the same site as glycine on the GlyR, strychnine prevents this inhibitory signaling.

[3] This blockade of inhibition, often referred to as "disinhibition," effectively unmasks
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underlying excitatory connections that may otherwise be suppressed. This principle is the

cornerstone of its use in neuronal circuit mapping, allowing researchers to isolate and

characterize excitatory pathways.

Mechanism of Action at the Glycinergic Synapse
The signaling pathway at a typical glycinergic synapse and the antagonistic action of strychnine

are depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Terminal

Synaptic Cleft

Postsynaptic Neuron

Glycinergic Neuron

Synaptic Vesicle
(containing Glycine)

Action Potential

Glycine

Release

Glycine Receptor (GlyR)
(Chloride Channel)

Binds

Strychnine

Blocks

Chloride (Cl-) Influx

Opens

Hyperpolarization
(Inhibition)

Causes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Viral Transduction
Inject AAV-ChR2 into presynaptic

region of interest.

2. Incubation Period
Allow for ChR2 expression and

transport to axon terminals
(2-4 weeks).

3. Slice Preparation
Prepare acute brain slices containing

the postsynaptic target region.

4. Electrophysiology
Obtain whole-cell recording from a

postsynaptic neuron.

5. Baseline Optical Stimulation
Deliver light pulses to activate ChR2-expressing

axons and record mixed EPSCs/IPSCs.

6. Strychnine Application
Perfuse slice with aCSF containing

strychnine (and often a GABA-A
receptor antagonist like bicuculline or gabazine).

7. Isolate Excitatory Input
Repeat optical stimulation. The recorded

response is now a purely excitatory
(glutamatergic) postsynaptic current.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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